Cas no 141553-13-1 (N-[(1S,2R)-2-Hydroxycyclohexyl]acetamide)

• Product Name: N-[(1S,2R)-2-Hydroxycyclohexyl]acetamide
• CAS No: 141553-13-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 2355076
• PubChem ID: 101601275
• Update Time: 2024-03-01

N-[(1S,2R)-2-Hydroxycyclohexyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(1S,2R)-2-Hydroxycyclohexyl]acetamide
• cis-2-Acetamido-cyclohexanol

• Inchi： 1S/C8H15NO2/c1-6(10)9-7-4-2-3-5-8(7)11/h7-8,11H,2-5H2,1H3,(H,9,10)/t7-,8+/m0/s1
• InChI Key： AGGYRMQIIFNGRR-JGVFFNPUSA-N
• SMILES： O[C@@H]1CCCC[C@@H]1NC(C)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: 0.2